Cas no 939761-02-1 (3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE)
939761-02-1 structure
Product Name:3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
CAS No:939761-02-1
MF:C12H11F3
MW:212.210953950882
CID:1000495
PubChem ID:16244679
Update Time:2025-04-20
3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Chemical and Physical Properties
Names and Identifiers
-
- 3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
- 2-(trifluoromethyl)-8,9-dihydro-7H-benzo[7]annulene
- 3-(Trifluoromethyl)-6,7-dihydro-5H-benzo[7]annulene
- DTXSID50585796
- 939761-02-1
- DB-294495
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- Inchi: 1S/C12H11F3/c13-12(14,15)11-7-6-9-4-2-1-3-5-10(9)8-11/h2,4,6-8H,1,3,5H2
- InChI Key: JUFADTNPMDPPFN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C=CCCCC=2C=1)(F)F
Computed Properties
- Exact Mass: 212.08100
- Monoisotopic Mass: 212.08128484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.05490
3-TRIFLUOROMETHYL-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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